Cas no 2169430-99-1 (5-amino-2,7-dimethyl-2,3-dihydro-1-benzofuran-3-one)

• Product Name: 5-amino-2,7-dimethyl-2,3-dihydro-1-benzofuran-3-one
• CAS No: 2169430-99-1
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 6529166
• PubChem ID: 165523308
• Update Time: 2025-08-02

5-amino-2,7-dimethyl-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-2,7-dimethyl-2,3-dihydro-1-benzofuran-3-one
• EN300-1448757
• 2169430-99-1

• Inchi： 1S/C10H11NO2/c1-5-3-7(11)4-8-9(12)6(2)13-10(5)8/h3-4,6H,11H2,1-2H3
• InChI Key： TXGRNILRMZBWKT-UHFFFAOYSA-N
• SMILES： O1C2C(C)=CC(=CC=2C(C1C)=O)N

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on 5-amino-2,7-dimethyl-2,3-dihydro-1-benzofuran-3-one

Comprehensive Analysis of 5-amino-2,7-dimethyl-2,3-dihydro-1-benzofuran-3-one (CAS No. 2169430-99-1)

The compound 5-amino-2,7-dimethyl-2,3-dihydro-1-benzofuran-3-one (CAS No. 2169430-99-1) is a specialized organic molecule with a unique benzofuran backbone. This structure is increasingly studied in pharmaceutical and material science due to its potential applications in drug discovery and functional materials. The presence of an amino group and methyl substituents enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

Recent trends in AI-driven drug discovery and green chemistry have spotlighted compounds like 5-amino-2,7-dimethyl-2,3-dihydro-1-benzofuran-3-one. Researchers are exploring its role in designing small-molecule inhibitors and biocompatible materials. Its low toxicity profile and structural versatility align with the growing demand for sustainable and efficient chemical solutions. Questions such as "How is benzofuran derivatives used in medicine?" or "What are the synthetic routes for amino-substituted benzofurans?" frequently appear in academic and industrial searches.

The synthesis of 5-amino-2,7-dimethyl-2,3-dihydro-1-benzofuran-3-one typically involves catalytic cyclization or multistep organic reactions, with yields optimized through modern techniques like flow chemistry. Its crystalline form and solubility properties are critical for formulation scientists, especially in drug delivery systems. Analytical methods such as HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with pharmaceutical standards.

In material science, this compound's electron-rich aromatic system contributes to developments in organic semiconductors and photocatalysts. Its derivatives are investigated for OLEDs and solar cell applications, addressing global interests in renewable energy technologies. Searches like "benzofuran-based materials for energy storage" reflect this intersection of chemistry and sustainability.

Future research on CAS No. 2169430-99-1 may focus on structure-activity relationships (SAR) to unlock its full potential in precision medicine. Collaborative efforts between computational chemists and synthetic biologists could accelerate its adoption in targeted therapies. As the scientific community prioritizes eco-friendly synthesis, this compound's relevance in green pharmaceutical manufacturing is expected to grow.